Cas no 1017378-18-5 (1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid)

• Product Name: 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid
• CAS No: 1017378-18-5
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 4676064
• Update Time: 2025-10-28

1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid
• 1-(6-(p-Tolyl)pyridazin-3-yl)piperidine-4-carboxylic acid
• STL134691
• BBL006353
• H5313
• 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid

• Inchi： 1S/C17H19N3O2/c1-12-2-4-13(5-3-12)15-6-7-16(19-18-15)20-10-8-14(9-11-20)17(21)22/h2-7,14H,8-11H2,1H3,(H,21,22)
• InChI Key： SSYCFDHRHXYKLJ-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2=CC=C(C3C=CC(C)=CC=3)N=N2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 374
• Topological Polar Surface Area: 66.3

Additional information on 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid

1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid (CAS No. 1017378-18-5): An Overview of Its Structure, Synthesis, and Biological Applications

1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid (CAS No. 1017378-18-5) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical structure, synthesis methods, and potential biological applications, drawing on the latest research findings to highlight its significance in the development of novel therapeutic agents.

Chemical Structure and Properties

The compound 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid is a derivative of piperidine carboxylic acid with a substituted pyridazine ring. Its molecular formula is C₁₇H₂₀N₂O₂, and it has a molecular weight of 292.35 g/mol. The structure features a piperidine ring linked to a pyridazine moiety, which is itself substituted with a 4-methylphenyl group. This unique arrangement confers the compound with specific chemical and physical properties that are crucial for its biological activity.

The presence of the carboxylic acid group in the piperidine ring provides the molecule with acidic properties, making it suitable for various chemical reactions and biological interactions. The aromatic 4-methylphenyl group enhances the compound's lipophilicity, which is essential for its ability to cross cell membranes and interact with biological targets.

Synthesis Methods

The synthesis of 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid has been explored using various methodologies, each with its advantages and limitations. One common approach involves the reaction of 6-chloropyridazine-3-carbonitrile with 4-methylbenzeneboronic acid in the presence of a palladium catalyst to form the substituted pyridazine intermediate. This intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product.

An alternative method involves the coupling of 6-bromopyridazine-3-carbonitrile with 4-methylphenylboronic acid followed by reduction and subsequent reaction with piperidine-4-carboxylic acid. This route offers higher yields and better control over the purity of the final product.

Biological Applications

1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid has shown significant potential in various biological applications, particularly in the areas of neuropharmacology and anti-inflammatory research. Recent studies have demonstrated its ability to modulate neurotransmitter systems and reduce inflammation, making it a promising candidate for the development of new therapeutic agents.

In neuropharmacology, this compound has been investigated for its effects on serotonin and dopamine receptors. Research has shown that it can selectively bind to serotonin receptors, potentially offering benefits in treating mood disorders such as depression and anxiety. Additionally, its interaction with dopamine receptors suggests potential applications in Parkinson's disease and other movement disorders.

In anti-inflammatory studies, 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid has exhibited potent anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable candidate for developing treatments for inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials are focused on evaluating its pharmacokinetic properties, tolerability, and potential side effects.

Preliminary data from these trials have been encouraging, showing that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Further phase II trials are planned to explore its efficacy in specific patient populations, such as those suffering from depression or inflammatory diseases.

The future prospects for 1-[6-(4-Methylphenyl)pyridazin-3-yl]piperidine-4-carboxylic acid are promising. Its unique chemical structure and diverse biological activities make it a valuable lead compound for drug discovery efforts. Ongoing research aims to optimize its pharmacological profile through structural modifications and combination therapies, ultimately leading to the development of more effective treatments for various medical conditions.